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An In-depth Technical Guide to 2-Formylbenzeneboronic Acid Pinacol Ester (CAS 380430-

53-5)

Introduction: A Bifunctional Linchpin in Modern
Synthesis
2-Formylbenzeneboronic acid pinacol ester, registered under CAS Number 380430-53-5, is

a versatile bifunctional organic compound that has emerged as a critical building block for

researchers in synthetic chemistry, materials science, and drug development.[1] Its structure is

distinguished by the presence of two key functional groups on an aromatic ring: an aldehyde at

the 2-position and a boronic acid pinacol ester. This unique arrangement allows for sequential

or orthogonal chemical transformations, making it an invaluable tool for constructing complex

molecular architectures.

The boronic acid pinacol ester moiety is a stable, easily handled precursor for the venerable

Suzuki-Miyaura cross-coupling reaction, one of the most powerful methods for forming carbon-

carbon bonds.[2][3] The pinacol ester provides enhanced stability over the corresponding free

boronic acid, rendering the compound less prone to protodeboronation and decomposition, and
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facilitating purification by standard chromatographic methods.[4] Simultaneously, the ortho-

aldehyde group serves as a versatile handle for a wide array of chemical reactions, including

condensations, reductive aminations, and Wittig-type reactions.[5][6] This dual reactivity is the

cornerstone of its utility, enabling the synthesis of advanced materials, complex ligands, and

pharmacologically active molecules.[7][8]

This guide provides a comprehensive technical overview of 2-Formylbenzeneboronic acid
pinacol ester, detailing its properties, synthesis, core reactivity, and key applications, with the

aim of equipping researchers and drug development professionals with the practical and

theoretical knowledge to effectively leverage this powerful synthetic intermediate.

Physicochemical Properties and Safety Data
A thorough understanding of a reagent's properties is fundamental to its successful application

and safe handling. The key data for 2-Formylbenzeneboronic acid pinacol ester are

summarized below.
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Property Value Source(s)

CAS Number 380430-53-5 [7][9]

Molecular Formula C₁₃H₁₇BO₃ [7][9][10]

Molecular Weight 232.08 g/mol [7][9]

IUPAC Name

2-(4,4,5,5-tetramethyl-1,3,2-

dioxaborolan-2-

yl)benzaldehyde

[9][10]

Appearance
Clear colorless to dark yellow

liquid
[7][10]

Density 1.0532 g/mL at 25 °C [7][11]

Refractive Index (n20/D) 1.5143 [7][11]

Flash Point > 110 °C (> 230 °F) [7][11]

Storage Temperature 2-8°C, under dry conditions [7][11]

GHS Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[7][9][12]

GHS Signal Word Warning [7][9][12]

GHS Pictogram GHS07 (Exclamation mark) [9]

Safety & Handling: 2-Formylbenzeneboronic acid pinacol ester is classified as an irritant.[7]

[9][12] Standard laboratory safety protocols should be strictly followed.

Personal Protective Equipment (PPE): Wear chemical safety goggles, compatible chemical-

resistant gloves, and a lab coat.[7][13] If ventilation is inadequate, use a government-

approved respirator.[14]

Handling: Avoid inhalation of vapors and contact with skin and eyes.[13] Use only in a well-

ventilated area, such as a chemical fume hood.[12]
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First Aid: In case of eye contact, rinse immediately and thoroughly with water for at least 15

minutes and seek medical attention.[12] For skin contact, wash off immediately with soap

and plenty of water.[12] If inhaled, move the person to fresh air.[14] If swallowed, rinse mouth

with water (if the person is conscious) and call a physician.[14]

Core Reactivity and Mechanistic Insights
The synthetic power of this reagent stems from its two distinct functional groups.

Understanding their reactivity is key to designing efficient synthetic routes.

The Suzuki-Miyaura Cross-Coupling Reaction
The pinacol boronic ester is primarily utilized in the palladium-catalyzed Suzuki-Miyaura cross-

coupling reaction to form C(sp²)-C(sp²) bonds.[3] Pinacol esters are generally favored over free

boronic acids in multi-step synthesis due to their improved stability towards air and moisture

and their compatibility with chromatographic purification.[4]

The reaction proceeds via a well-established catalytic cycle involving a Pd(0)/Pd(II) couple. The

key steps are:

Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of an aryl or

vinyl halide (Ar-X), forming a Pd(II) complex.

Transmetalation: In the presence of a base, the organic group from the boronic ester is

transferred to the palladium center, displacing the halide. The base is crucial for activating

the boronic ester, forming a more nucleophilic boronate species.

Reductive Elimination: The two organic fragments on the palladium complex couple and are

eliminated, forming the new C-C bond of the biaryl product and regenerating the Pd(0)

catalyst.[3]
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Fig 1. Simplified catalytic cycle of the Suzuki-Miyaura reaction.

Reactivity of the Aldehyde Group
The ortho-aldehyde functionality provides a second reactive site that can be addressed before

or after the Suzuki coupling. This allows for the synthesis of a vast array of derivatives.

Common transformations include:

Condensation Reactions: Formation of imines, hydrazones, or oximes through reaction with

primary amines, hydrazines, or hydroxylamine, respectively. This chemistry is fundamental to

the development of fluorescent probes and sensors where the electronic properties of the

system are modulated upon binding to an analyte.[6][11][15]

Reductive Amination: Conversion of the aldehyde to an amine via reaction with an amine in

the presence of a reducing agent.

Wittig Reaction: Formation of a carbon-carbon double bond, extending the carbon skeleton.

Oxidation/Reduction: The aldehyde can be easily oxidized to a carboxylic acid or reduced to

a primary alcohol, providing further synthetic handles.

Synthesis of 2-Formylbenzeneboronic Acid Pinacol
Ester
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The most common and efficient method for synthesizing arylboronic esters is the Miyaura

borylation reaction.[4] This involves a palladium-catalyzed cross-coupling of an aryl halide with

a diboron reagent, typically bis(pinacolato)diboron (B₂pin₂). For the title compound, the starting

material is 2-bromobenzaldehyde.

2-Bromobenzaldehyde

Miyaura Borylation
(Heat)

 Bis(pinacolato)diboron(B₂pin₂) Pd Catalyst(e.g., Pd(dppf)Cl₂) Base(e.g., KOAc) Solvent(e.g., Dioxane) 

Aqueous Workup &
Purification

2-Formylbenzeneboronic acid
pinacol ester

Click to download full resolution via product page

Fig 2. General workflow for the synthesis via Miyaura borylation.

General Experimental Protocol: Miyaura Borylation
Disclaimer: This is a representative protocol. Researchers should optimize conditions based on

their specific laboratory setup and scale.

Inert Atmosphere: To an oven-dried Schlenk flask equipped with a magnetic stir bar and

condenser, add 2-bromobenzaldehyde (1.0 equiv), bis(pinacolato)diboron (1.1 equiv), and

potassium acetate (KOAc, 1.5 equiv).[4]

Catalyst Addition: Add the palladium catalyst, for example, [1,1'-

Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 0.03 equiv).
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Solvent and Degassing: Evacuate and backfill the flask with an inert gas (e.g., Argon or

Nitrogen) three times. Add anhydrous, degassed solvent (e.g., 1,4-dioxane or DMSO) via

syringe.

Reaction: Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring the

reaction progress by TLC or GC-MS.

Workup: After cooling to room temperature, dilute the mixture with a suitable organic solvent

(e.g., ethyl acetate) and filter through a pad of celite to remove inorganic salts and the

palladium catalyst.

Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous

sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product

can then be purified by flash column chromatography on silica gel to yield the pure liquid

product.

Applications in Research and Drug Development
The unique structure of this reagent has made it a valuable component in several areas of

advanced research.

Fluorescent Probes and Chemical Sensors
The aldehyde group can be condensed with various fluorophores containing a reactive amine

or hydrazine moiety. The resulting product often exhibits modulated fluorescence. The boronic

ester can then act as a recognition site for analytes like hydrogen peroxide (H₂O₂), metal ions,

or saccharides.[7][11] For example, a profluorescent probe was developed that could detect

oxidative stress induced by H₂O₂ and metal ions in living cells.[11]

Synthesis of Complex Organic Molecules
As a bifunctional building block, it is frequently used in multi-step syntheses of pharmaceuticals

and other complex organic targets.[16] The Suzuki-Miyaura reaction allows for the facile

introduction of an aryl substituent, while the aldehyde can be elaborated into a variety of other

functional groups. This strategy has been used to create monofunctionalized porphyrin

architectures, which are important in developing molecular electronics and switches.
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Representative Protocol: Suzuki-Miyaura Coupling
This protocol describes the synthesis of a generic biaryl compound from 2-
Formylbenzeneboronic acid pinacol ester and an aryl bromide.

Reaction Setup: In an oven-dried flask under an inert atmosphere, combine 2-
Formylbenzeneboronic acid pinacol ester (1.2 equiv), the aryl bromide of choice (1.0

equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv), and a base (e.g., aqueous 2M

Na₂CO₃ or K₂CO₃, 2.0 equiv).

Solvent Addition: Add a degassed solvent system, such as a mixture of toluene and water or

dioxane.

Reaction: Heat the biphasic mixture to reflux (typically 80-110 °C) with vigorous stirring for 4-

16 hours. Monitor the reaction's completion by TLC or LC-MS.

Workup: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl

acetate) and water. Separate the organic layer, and extract the aqueous layer twice more

with the organic solvent.

Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or

Na₂SO₄, and concentrate in vacuo. The resulting crude product can be purified by flash

column chromatography to yield the desired 2-formylbiaryl product.

Conclusion
2-Formylbenzeneboronic acid pinacol ester is a cornerstone reagent for modern organic

synthesis. Its commercial availability and the robust, well-understood reactivity of its two

functional groups provide chemists with a reliable and versatile tool.[17] The stability imparted

by the pinacol ester allows for its use in complex synthetic sequences, while the aldehyde

provides a gateway to a vast chemical space. From creating sophisticated fluorescent sensors

for biological imaging to constructing the core scaffolds of potential new therapeutics, its

importance in both academic and industrial research is firmly established and continues to

grow.
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